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Compound of Interest

Compound Name: 2-Iodo-1,3,4-oxadiazole

Cat. No.: B15336432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of 2-iodo-1,3,4-oxadiazole, a halogenated heterocyclic compound with potential applications

in medicinal chemistry and materials science. Due to the limited direct literature on this specific

molecule, this guide outlines plausible synthetic routes adapted from established

methodologies for analogous 1,3,4-oxadiazole derivatives.

Introduction
The 1,3,4-oxadiazole ring is a vital scaffold in the development of therapeutic agents and

functional organic materials, exhibiting a wide range of biological activities including

antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The introduction of a halogen

atom, such as iodine, onto the oxadiazole core can significantly modulate the compound's

physicochemical properties, including its lipophilicity, metabolic stability, and ability to

participate in halogen bonding and cross-coupling reactions. This makes 2-iodo-1,3,4-
oxadiazole a valuable, yet underexplored, building block for the synthesis of novel chemical

entities.

Proposed Synthetic Pathways
While a direct, reported synthesis of 2-iodo-1,3,4-oxadiazole is not readily available in the

literature, two primary strategies can be proposed based on the known chemistry of 1,3,4-
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oxadiazoles: a Sandmeyer-type reaction starting from 2-amino-1,3,4-oxadiazole and a

substitution reaction from a 2-thiol precursor.

Synthesis via Sandmeyer-Type Reaction
This approach leverages the well-established synthesis of 2-amino-1,3,4-oxadiazoles and their

subsequent conversion to the corresponding iodo derivative via a diazotization-iodination

sequence, analogous to the Sandmeyer reaction on aromatic amines.[3][4]
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Step 1: Synthesis of 2-Amino-1,3,4-oxadiazole

Step 2: Sandmeyer-Type Iodination
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Caption: Proposed Sandmeyer-type synthesis of 2-iodo-1,3,4-oxadiazole.

Synthesis from 1,3,4-Oxadiazole-2-thione
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Another viable route involves the synthesis of 5-substituted-1,3,4-oxadiazole-2-thiol (which

exists in tautomeric equilibrium with the thione form) and subsequent conversion of the thiol

group to an iodo group.[1]

Step 1: Synthesis of 1,3,4-Oxadiazole-2-thione

Step 2: Conversion to 2-Iodo-1,3,4-oxadiazole
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iodinating agents)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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